Cas no 57707-13-8 (2H-Indazole,2-(1-methylethyl)-(9CI))

2H-Indazole,2-(1-methylethyl)-(9CI) structure
57707-13-8 structure
Product Name:2H-Indazole,2-(1-methylethyl)-(9CI)
CAS No:57707-13-8
MF:C10H12N2
MW:160.215682029724
CID:947444
PubChem ID:22977905
Update Time:2025-04-19

2H-Indazole,2-(1-methylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-Indazole,2-(1-methylethyl)-(9CI)
    • Inchi: 1S/C10H12N2/c1-8(2)12-7-9-5-3-4-6-10(9)11-12/h3-8H,1-2H3
    • InChI Key: WWKQLKZHPMHBSM-UHFFFAOYSA-N
    • SMILES: N1(C=C2C=CC=CC2=N1)C(C)C

Computed Properties

  • Exact Mass: 160.100048391g/mol
  • Monoisotopic Mass: 160.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 17.8Ų
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.